Cas no 167556-64-1 (2-Methyl-5-(tributylstannyl)pyridine)

2-Methyl-5-(tributylstannyl)pyridine is an organotin compound featuring a pyridine core substituted with a methyl group at the 2-position and a tributylstannyl moiety at the 5-position. This compound is primarily utilized in cross-coupling reactions, such as Stille couplings, due to the reactivity of the stannyl group with various electrophiles. Its stability under standard conditions and compatibility with diverse reaction environments make it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex heterocyclic systems. The pyridine scaffold further enhances its utility in pharmaceutical and agrochemical applications, where selective functionalization is required. Proper handling is essential due to the toxicity associated with organotin compounds.
2-Methyl-5-(tributylstannyl)pyridine structure
167556-64-1 structure
Product Name:2-Methyl-5-(tributylstannyl)pyridine
CAS No:167556-64-1
MF:C18H33NSn
MW:382.171324491501
MDL:MFCD12827559
CID:1073037
PubChem ID:18329363
Update Time:2025-06-09

2-Methyl-5-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(tributylstannyl)pyridine
    • 2-methyl-5-(1,1,1-tributylstannyl)pyridyne
    • 2-methyl-5-(tri-n-butylstannyl)pyridine
    • 2-methyl-5-tributylstannanyl-pyridine
    • J-509992
    • SY319005
    • 2-Methyl-5-(tributylstannyl)pyridine, AldrichCPR
    • MFCD12827559
    • DTXSID40592853
    • A909910
    • Pyridine, 2-methyl-5-(tributylstannyl)-
    • AKOS015843076
    • SCHEMBL1456734
    • DB-217479
    • EN300-193021
    • GQSHSSUYFVJPOO-UHFFFAOYSA-N
    • tributyl-(6-methylpyridin-3-yl)stannane
    • 167556-64-1
    • G79040
    • MDL: MFCD12827559
    • Inchi: 1S/C6H6N.3C4H9.Sn/c1-6-4-2-3-5-7-6;3*1-3-4-2;/h2,4-5H,1H3;3*1,3-4H2,2H3;
    • InChI Key: GQSHSSUYFVJPOO-UHFFFAOYSA-N
    • SMILES: [Sn](C1C=NC(C)=CC=1)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 383.16300
  • Monoisotopic Mass: 383.163503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Boiling Point: 385.3°C at 760 mmHg
  • Flash Point: 186.8°C
  • PSA: 12.89000
  • LogP: 5.44610

2-Methyl-5-(tributylstannyl)pyridine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

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2-Methyl-5-(tributylstannyl)pyridine Production Method

Additional information on 2-Methyl-5-(tributylstannyl)pyridine

Introduction to 2-Methyl-5-(tributylstannyl)pyridine (CAS No. 167556-64-1) in Modern Chemical Research

2-Methyl-5-(tributylstannyl)pyridine, identified by its CAS number 167556-64-1, is a specialized organotin compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a crucial intermediate in various organic transformations, particularly in cross-coupling reactions, which are fundamental to the synthesis of complex molecules. Its unique structural features, including a pyridine ring substituted with a tributylstannyl group at the 5-position, make it an invaluable tool for researchers aiming to construct carbon-carbon bonds efficiently.

The relevance of 2-Methyl-5-(tributylstannyl)pyridine is underscored by its applications in the development of novel pharmaceuticals and agrochemicals. The tributylstannyl moiety enhances the reactivity of the pyridine ring, enabling its participation in palladium-catalyzed coupling reactions such as the Suzuki-Miyaura and Stille couplings. These reactions are pivotal in forming biaryl and heteroaryl systems, which are prevalent in biologically active compounds. The methyl group at the 2-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its reactivity and selectivity in catalytic processes.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Methyl-5-(tributylstannyl)pyridine in constructing intricate molecular architectures. For instance, studies have demonstrated its efficacy in generating polycyclic compounds and fused ring systems, which are common motifs in drug candidates. The ability to introduce stannyl groups at specific positions allows for subsequent functionalization via oxidation or hydrolysis, providing a versatile route to diverse chemical libraries. This adaptability has made it a preferred choice for medicinal chemists seeking efficient pathways to novel scaffolds.

The compound's role extends beyond pharmaceutical applications into materials science. Researchers have explored its potential in polymer synthesis, where it acts as a precursor for organometallic polymers with tailored electronic properties. These polymers find use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The stannyl group's stability under various reaction conditions ensures that 2-Methyl-5-(tributylstannyl)pyridine remains a reliable reagent in these high-value synthetic processes.

In academic research, 2-Methyl-5-(tributylstannyl)pyridine has been employed to investigate mechanistic aspects of organotin chemistry. Detailed kinetic studies have revealed insights into the influence of steric and electronic factors on reaction rates and selectivity. Such knowledge is critical for optimizing synthetic routes and minimizing unwanted side products. Additionally, computational studies have been used to model the interactions between this compound and transition metal catalysts, providing a deeper understanding of its role in catalytic cycles.

The safety and handling of 2-Methyl-5-(tributylstannyl)pyridine are important considerations due to its organometallic nature. While not classified as a hazardous material under standard regulations, proper storage conditions—such as cool temperatures and inert atmospheres—are recommended to prevent degradation. Researchers must adhere to established protocols for handling organotin compounds to ensure workplace safety and environmental compliance.

Future directions in the study of 2-Methyl-5-(tributylstannyl)pyridine may focus on developing greener alternatives to traditional organotin reagents. Innovations such as silicon-based or boron-containing analogs could offer similar reactivity while reducing reliance on tin derivatives. Furthermore, exploring new catalytic systems may enhance the efficiency of reactions involving this compound, making it even more accessible for industrial applications.

Overall, 2-Methyl-5-(tributylstannyl)pyridine (CAS No. 167556-64-1) represents a cornerstone in modern synthetic chemistry. Its versatility in facilitating cross-coupling reactions and its broad applicability across multiple disciplines underscore its importance as a research tool. As chemical methodologies continue to evolve, this compound is poised to remain at the forefront of innovation, driving progress in both academic laboratories and industrial settings.

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